Cas no 308358-04-5 ((R)-Pulegone Oxide (Mixture of Diastereomers))

• Product Name: (R)-Pulegone Oxide (Mixture of Diastereomers)
• CAS No: 308358-04-5
• MF: C₁₀H₁₆O₂
• MW: 168.232843399048
• CID: 916224
• PubChem ID: 11019259
• Update Time: 2025-10-29

(R)-Pulegone Oxide (Mixture of Diastereomers) Chemical and Physical Properties

Names and Identifiers

• (R)-Pulegone Oxide
• (1R)-pulegone oxide
• SCHEMBL16769855
• 308358-04-5
• (6R)-2,2,6-Trimethyl-1-oxaspiro[2.5]octan-4-one
• AKOS030241243
• J-018163
• DTXSID70452057
• 1-Oxaspiro[2.5]octan-4-one, 2,2,6-trimethyl-, (6R)-
• (R)-Pulegone Oxide (Mixture of Diastereomers)

• Inchi： 1S/C10H16O2/c1-7-4-5-10(8(11)6-7)9(2,3)12-10/h7H,4-6H2,1-3H3/t7-,10?/m1/s1
• InChI Key： OFUGTKAUAMKFPM-PVSHWOEXSA-N
• SMILES： O1C(C)(C)C21C(C[C@H](C)CC2)=O

Computed Properties

• Exact Mass: 168.11500
• Monoisotopic Mass: 168.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 29.6Ų

Experimental Properties

• PSA: 29.60000
• LogP: 1.92310

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Menthane monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Menthane monoterpenoids

Additional information on (R)-Pulegone Oxide (Mixture of Diastereomers)

(R)-Pulegone Oxide (Mixture of Diastereomers) and its Significance in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceutical sciences, particularly in the development of novel therapeutic agents. Among these, CAS no 308358-04-5, identified as (R)-Pulegone Oxide (Mixture of Diastereomers), has garnered significant attention due to its unique structural properties and potential applications in synthetic chemistry and drug discovery. This compound, characterized by its complex diastereomeric mixture, offers a rich ground for exploring its pharmacological and biochemical interactions.

The molecular structure of (R)-Pulegone Oxide (Mixture of Diastereomers) is derived from pulegone, a naturally occurring monoterpene ketone found in various plant essential oils. The stereochemical configuration at the chiral center imparts distinct physicochemical properties, making it a valuable intermediate in organic synthesis. Recent studies have highlighted its role in the synthesis of chiral auxiliaries and catalysts, which are essential for enantioselective transformations in pharmaceutical manufacturing.

In the realm of medicinal chemistry, the diastereomeric mixture of (R)-Pulegone Oxide (Mixture of Diastereomers) has been investigated for its potential biological activities. Research indicates that this compound exhibits promising effects on various biological pathways, including anti-inflammatory and antioxidant mechanisms. These properties make it a candidate for further exploration in the development of novel therapeutics targeting chronic inflammatory diseases and oxidative stress-related conditions.

One of the most intriguing aspects of CAS no 308358-04-5 is its diastereomeric complexity. The mixture of diastereomers presents a unique challenge and opportunity for chemists to develop sophisticated separation techniques and understand stereoselective interactions. Advanced chromatographic methods, such as high-performance liquid chromatography (HPLC) and supercritical fluid chromatography (SFC), have been employed to isolate and characterize individual diastereomers, providing insights into their reactivity and functionalization possibilities.

The application of computational chemistry has further enhanced the understanding of (R)-Pulegone Oxide (Mixture of Diastereomers). Molecular modeling studies have revealed detailed interactions between the compound and biological targets, aiding in the design of more effective drug candidates. These computational approaches complement experimental data, providing a holistic view of the compound's behavior in biological systems.

Recent breakthroughs in synthetic methodologies have enabled the efficient production of CAS no 308358-04-5 on an industrial scale. Catalytic asymmetric synthesis has emerged as a powerful tool for constructing complex chiral molecules with high enantioselectivity. This advancement not only facilitates access to pure enantiomers but also opens new avenues for derivative synthesis, expanding the compound's utility in pharmaceutical research.

The pharmacokinetic profile of (R)-Pulegone Oxide (Mixture of Diastereomers) is another area of active investigation. Studies have focused on understanding how the diastereomeric mixture influences absorption, distribution, metabolism, and excretion (ADME) properties. This knowledge is crucial for optimizing drug delivery systems and ensuring therapeutic efficacy while minimizing side effects.

In conclusion, (R)-Pulegone Oxide (Mixture of Diastereomers), identified by CAS no 308358-04-5, represents a fascinating compound with significant potential in chemical biology and drug development. Its unique structural features, coupled with recent advancements in synthetic and computational chemistry, position it as a valuable asset in the quest for novel therapeutic agents. Continued research into this compound will undoubtedly yield further insights into its applications and contribute to the advancement of pharmaceutical sciences.